Cas no 2172435-82-2 (4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine)

• Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine
• CAS No: 2172435-82-2
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 6516341
• PubChem ID: 165723060
• Update Time: 2025-06-29

4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine
• 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}cyclohexan-1-amine
• EN300-1289967
• 2172435-82-2

• Inchi： 1S/C11H16ClNOS/c12-11-6-3-9(14-11)7-15-10-4-1-8(13)2-5-10/h3,6,8,10H,1-2,4-5,7,13H2
• InChI Key： WWSAKSPYLUZPFY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2CCC(CC2)N)O1

Computed Properties

• Exact Mass: 245.0641130g/mol
• Monoisotopic Mass: 245.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.5Ų

Additional information on 4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2172435-82-2 and Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine

Compound with the CAS number 2172435-82-2 and the product name 4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure incorporates a chlorofuran moiety linked to a methylsulfanyl group, which is further connected to a cyclohexanamine backbone. This specific arrangement not only contributes to the compound's distinct chemical properties but also opens up numerous possibilities for its therapeutic utility.

The chlorofuran component of the molecule is particularly noteworthy, as it has been identified as a key structural feature in several bioactive compounds. Recent studies have highlighted the role of chlorofuran derivatives in modulating various biological pathways, including those involved in inflammation and pain management. The presence of the chlorine atom in this moiety enhances the compound's reactivity, allowing for further functionalization and customization. This attribute makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Furthermore, the methylsulfanyl group attached to the chlorofuran moiety introduces a polar nature to the molecule, which can influence its solubility and interaction with biological targets. In drug design, such polar groups are often strategically incorporated to improve pharmacokinetic properties, such as bioavailability and tissue distribution. The combination of these functional groups within the 4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine structure suggests that it may exhibit multiple modes of action, making it a promising candidate for addressing complex diseases.

The cyclohexanamine backbone provides additional stability to the molecule while allowing for flexibility in conformational changes. This structural feature is particularly important in drug design, as it can influence how the compound interacts with biological targets at the molecular level. The amine group at one end of the cycle can serve as a hydrogen bond acceptor or donor, depending on the environment, which is crucial for binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine with greater accuracy. Molecular docking studies have shown that this compound may interact with several enzymes and receptors involved in metabolic disorders and neurological diseases. For instance, preliminary simulations suggest that it could bind to enzymes responsible for regulating glucose metabolism, potentially making it useful in the development of treatments for diabetes.

In addition to its potential therapeutic applications, 4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine has also been explored for its role in chemical synthesis. The unique combination of functional groups makes it a versatile intermediate that can be modified further to produce other bioactive molecules. Researchers have been particularly interested in exploring its reactivity under various conditions, including catalytic transformations that could lead to novel derivatives with enhanced properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved overall yields, making it feasible to scale up production for both research and commercial purposes.

From a regulatory perspective, compounds like 4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine must undergo rigorous testing to ensure safety and efficacy before they can be approved for therapeutic use. Current research efforts are focused on evaluating its pharmacokinetic profile, toxicity endpoints, and potential side effects. Animal models are being used extensively to assess how the compound behaves within living organisms, providing valuable data for human trials.

The future prospects for 4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amine are promising, with ongoing studies aimed at expanding its applications across multiple therapeutic areas. Researchers are exploring its potential use not only as a standalone therapeutic agent but also as a building block for more complex drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field.

In conclusion,4-{(5-chlorofuran-2-yl)methylsulfanyl}cyclohexan-1-amineseems poisedto make significant contributions to modern medicine thanks to its innovative structureand versatile functionality.Combining advancesin synthetic chemistrywith rigorous biological evaluationthis compoundholds great promisefor addressinga wide range of health challenges.As researchcontinuesit is expectedthat even moreapplicationswill emergemakingit an indispensable toolinthepharmaceuticalarsenal.